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Abstract

N3PT (N3-pyridyl thiamine) is a potent and selective inhibitor of transketolase (TK), a crucial
enzyme in the pentose phosphate pathway.[1][2][3][4][5] Its ability to disrupt cellular metabolism
makes it a valuable tool for research in oncology and other areas. Proper preparation of an
N3PT stock solution is critical for accurate and reproducible experimental results in cell culture
applications. These application notes provide a detailed protocol for the preparation, storage,
and handling of N3PT stock solutions.

Chemical Properties of N3PT

A summary of the key chemical properties of N3PT is provided in the table below.

Property Value Reference
Synonyms N3-pyridyl thiamine [1][5]

CAS Number 13860-66-7 [1][2][4]
Molecular Formula C13H19CI2N30S [11[2][6]
Molecular Weight 336.28 g/mol [1][2][6]
Appearance Light yellow to yellow solid [1]
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Solubility and Storage

Proper dissolution and storage are paramount to maintaining the stability and activity of the
N3PT stock solution.

Parameter Recommendation Reference
Solvent DMSO (Dimethyl sulfoxide) [1][2]
Solubility in DMSO 2.86 mg/mL (8.50 mM) [11[2]
) Aliquot and store at -20°C or
Stock Solution Storage [1]14]
-80°C

Short-term Stability (-20°C) Up to 1 month [1][7]
Long-term Stability (-80°C) Up to 6 months [1]

Experimental Protocol: Preparation of a 10 mM
N3PT Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N3PT in DMSO.

Materials:

N3PT powder

« Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

 Ultrasonic bath (optional)

e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

e Preparation: In a sterile environment (e.g., a laminar flow hood), allow the N3PT powder vial
to equilibrate to room temperature before opening to prevent condensation.

e Weighing: Carefully weigh out the desired amount of N3PT powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.36
mg of N3PT (Molecular Weight = 336.28 g/mol ).

¢ Dissolution:

o Add the appropriate volume of sterile DMSO to the vial containing the N3PT powder. To
continue the example, add 1 mL of DMSO to the 3.36 mg of N3PT.

o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for
short intervals until the solution is clear.[1][2] Note that hygroscopic DMSO can impact
solubility, so using a fresh, unopened bottle is recommended.[1]

» Aliquoting: Once the N3PT is completely dissolved, dispense the stock solution into smaller,
single-use aliquots in sterile microcentrifuge tubes or cryovials. This practice minimizes
freeze-thaw cycles which can degrade the compound.[1]

e Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months).[1] Ensure the vials are tightly sealed to prevent
moisture absorption.[1]

Experimental Workflow
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Caption: Workflow for preparing N3PT stock solution.
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N3PT Signaling Pathway Inhibition

N3PT functions by inhibiting transketolase, a key enzyme in the non-oxidative branch of the
pentose phosphate pathway (PPP). This pathway is vital for the synthesis of ribose-5-
phosphate, a precursor for nucleotides, and NADPH, which is essential for reductive
biosynthesis and antioxidant defense. By blocking transketolase, N3PT disrupts these critical

cellular processes.
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Caption: N3PT inhibits the Transketolase enzyme in the Pentose Phosphate Pathway.

Cell Culture Applications
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To use the N3PT stock solution in cell culture, it should be diluted from the concentrated stock
into the cell culture medium to achieve the desired final working concentration. It is crucial to
perform a dose-response experiment (kill curve) to determine the optimal concentration for your
specific cell line and experimental setup. The final concentration of DMSO in the culture
medium should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Disclaimer: This product is for research use only and is not intended for human or veterinary
use.[6] The information provided is for guidance and should be adapted by the end-user for
their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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